Cas no 2138077-74-2 (1-(2-nitrobenzenesulfonyl)imidazolidine)

• Product Name: 1-(2-nitrobenzenesulfonyl)imidazolidine
• CAS No: 2138077-74-2
• MF: C₉H₁₁N₃O₄S
• MW: 257.266340494156
• CID: 5825142
• PubChem ID: 165501367
• Update Time: 2025-05-20

1-(2-nitrobenzenesulfonyl)imidazolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrobenzenesulfonyl)imidazolidine
• 2138077-74-2
• EN300-1169210

• Inchi： 1S/C9H11N3O4S/c13-12(14)8-3-1-2-4-9(8)17(15,16)11-6-5-10-7-11/h1-4,10H,5-7H2
• InChI Key： ZDQICEHGHRBRIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 257.04702701g/mol
• Monoisotopic Mass: 257.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-nitrobenzenesulfonyl)imidazolidine

Introduction to 1-(2-Nitrobenzenesulfonyl)Imidazolidine (CAS No. 2138077-74-2)

1-(2-Nitrobenzenesulfonyl)Imidazolidine (CAS No. 2138077-74-2) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug delivery systems, catalysis, and advanced materials development. The molecule consists of an imidazolidine ring fused with a sulfonyl group derived from 2-nitrobenzene, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of imidazolidine derivatives in the synthesis of bioactive compounds and functional materials. The sulfonyl group in 1-(2-Nitrobenzenesulfonyl)Imidazolidine plays a crucial role in modulating the electronic properties of the molecule, which is essential for its reactivity in chemical reactions. Researchers have explored its use as a precursor for synthesizing advanced polymers and as a catalyst in organic synthesis.

The synthesis of 1-(2-Nitrobenzenesulfonyl)Imidazolidine involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The compound's stability under various reaction conditions has been extensively studied, making it a reliable intermediate in organic synthesis. Its ability to act as both a nucleophile and an electrophile makes it a valuable tool in asymmetric catalysis and enantioselective synthesis.

In terms of applications, 1-(2-Nitrobenzenesulfonyl)Imidazolidine has shown promise in the development of drug delivery systems due to its ability to form stable complexes with bioactive molecules. Additionally, its role as a catalyst in the synthesis of heterocyclic compounds has been well-documented, contributing to advancements in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 1-(2-Nitrobenzenesulfonyl)Imidazolidine with greater accuracy. These studies have provided insights into its potential as a building block for constructing complex molecular architectures, further expanding its utility in chemical research.

In conclusion, 1-(2-Nitrobenzenesulfonyl)Imidazolidine (CAS No. 2138077-74-2) is a compound with diverse applications and significant potential in various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative chemical processes and materials.